2-[(5-Cyano-3,3-dimethyl-8-morpholin-4-yl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)sulfanyl]acetic acid
2-[(5-Cyano-3,3-dimethyl-8-morpholin-4-yl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)sulfanyl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
204775-47-3
VCID:
VC0430733
InChI:
InChI=1S/C17H21N3O4S/c1-17(2)7-11-12(8-18)16(25-10-14(21)22)19-15(13(11)9-24-17)20-3-5-23-6-4-20/h3-7,9-10H2,1-2H3,(H,21,22)
SMILES:
CC1(CC2=C(CO1)C(=NC(=C2C#N)SCC(=O)O)N3CCOCC3)C
Molecular Formula:
C17H21N3O4S
Molecular Weight:
363.4g/mol
2-[(5-Cyano-3,3-dimethyl-8-morpholin-4-yl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)sulfanyl]acetic acid
CAS No.: 204775-47-3
Main Products
VCID: VC0430733
Molecular Formula: C17H21N3O4S
Molecular Weight: 363.4g/mol
![2-[(5-Cyano-3,3-dimethyl-8-morpholin-4-yl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)sulfanyl]acetic acid - 204775-47-3](/images/no_structure.jpg)
| CAS No. | 204775-47-3 |
|---|---|
| Product Name | 2-[(5-Cyano-3,3-dimethyl-8-morpholin-4-yl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)sulfanyl]acetic acid |
| Molecular Formula | C17H21N3O4S |
| Molecular Weight | 363.4g/mol |
| IUPAC Name | 2-[(5-cyano-3,3-dimethyl-8-morpholin-4-yl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)sulfanyl]acetic acid |
| Standard InChI | InChI=1S/C17H21N3O4S/c1-17(2)7-11-12(8-18)16(25-10-14(21)22)19-15(13(11)9-24-17)20-3-5-23-6-4-20/h3-7,9-10H2,1-2H3,(H,21,22) |
| Standard InChIKey | IPRAWNCHIWHMJG-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(CO1)C(=NC(=C2C#N)SCC(=O)O)N3CCOCC3)C |
| Canonical SMILES | CC1(CC2=C(CO1)C(=[NH+]C(=C2C#N)SCC(=O)[O-])N3CCOCC3)C |
| Solubility | 52.7 [ug/mL] |
| PubChem Compound | 1212732 |
| Last Modified | Nov 11 2021 |
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